Cas no 1804582-62-4 (2-Amino-3-(aminomethyl)-5-bromo-4-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-3-(aminomethyl)-5-bromo-4-(trifluoromethoxy)pyridine
• CAS No: 1804582-62-4
• MF: C₇H₇BrF₃N₃O
• MW: 286.049190759659
• CID: 4931047
• Update Time: 2025-10-22

2-Amino-3-(aminomethyl)-5-bromo-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(aminomethyl)-5-bromo-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7BrF3N3O/c8-4-2-14-6(13)3(1-12)5(4)15-7(9,10)11/h2H,1,12H2,(H2,13,14)
• InChI Key： AIEPYYPKEVFJHI-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(CN)=C1OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 1.8
• Topological Polar Surface Area: 74.2

Additional information on 2-Amino-3-(aminomethyl)-5-bromo-4-(trifluoromethoxy)pyridine

Professional Introduction to 2-Amino-3-(aminomethyl)-5-bromo-4-(trifluoromethoxy)pyridine (CAS No. 1804582-62-4)

2-Amino-3-(aminomethyl)-5-bromo-4-(trifluoromethoxy)pyridine, with the CAS number 1804582-62-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its complex molecular structure, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of multiple functional groups such as amino, bromo, and trifluoromethoxy substituents, make it a valuable building block for drug discovery and development.

The< strong>pyridine core of this compound is a well-known pharmacophore in medicinal chemistry, frequently incorporated into therapeutic agents due to its ability to interact with biological targets. The specific arrangement of substituents on the pyridine ring in 2-Amino-3-(aminomethyl)-5-bromo-4-(trifluoromethoxy)pyridine enhances its potential for binding to enzymes and receptors, thereby modulating biological pathways. This has led to its exploration in the development of novel compounds targeting various diseases, including cancer, inflammation, and infectious disorders.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 2-Amino-3-(aminomethyl)-5-bromo-4-(trifluoromethoxy)pyridine. These innovations have not only improved the availability of the compound but also opened new avenues for its application in drug design. For instance, modern techniques such as transition-metal-catalyzed cross-coupling reactions have been utilized to introduce additional functional groups or modify existing ones with high precision. This flexibility is crucial for tailoring the properties of the final drug candidates to optimize their efficacy and safety profiles.

The< strong>bromo and< strong>trifluoromethoxy substituents in 2-Amino-3-(aminomethyl)-5-bromo-4-(trifluoromethoxy)pyridine play critical roles in influencing the electronic and steric properties of the molecule. The bromo group can serve as a handle for further functionalization via palladium-catalyzed reactions, allowing for the introduction of diverse pharmacophoric elements. On the other hand, the trifluoromethoxy group is known for its ability to enhance metabolic stability and binding affinity, making it a popular choice in drug design. The combination of these features makes this compound particularly interesting for medicinal chemists seeking to develop next-generation therapeutics.

In the realm of academic research, 2-Amino-3-(aminomethyl)-5-bromo-4-(trifluoromethoxy)pyridine has been employed in various studies aimed at understanding the structure-activity relationships (SAR) of pyridine derivatives. These studies have provided valuable insights into how different substituents affect the biological activity of pyridine-based compounds. For example, research has demonstrated that modifications at specific positions on the pyridine ring can significantly alter binding interactions with target proteins. Such findings are instrumental in guiding the rational design of more potent and selective drug candidates.

The< strong>aminomethyl group in 2-Amino-3-(aminomethyl)-5-bromo-4-(trifluoromethoxy)pyridine offers additional opportunities for chemical modification. This functionality can be used to link multiple pharmacophores together or to attach larger molecular fragments that enhance solubility or tissue distribution. Such strategies are particularly relevant in polymer-drug conjugates and prodrugs, where precise control over molecular architecture is essential for achieving desired pharmacokinetic properties.

The pharmaceutical industry has shown considerable interest in leveraging< strong>2-Amino-3-(aminomethyl)-5-bromo-4-(trifluoromethoxy)pyridine as a key intermediate in the synthesis of novel therapeutics. Several companies have initiated programs to explore its potential in treating a range of diseases. Early-stage clinical trials have begun evaluating compounds derived from this scaffold for their efficacy and safety profiles. The results from these trials are expected to provide further validation of< strong>CAS No. 1804582-62-4's importance in drug development.

The growing body of research on< strong>2-Amino-3-(aminomethyl)-5-bromo-4-(trifluoromethoxy)pyridine underscores its significance as a versatile building block in medicinal chemistry. As synthetic methodologies continue to evolve, new applications for this compound are likely to emerge, further expanding its utility in pharmaceutical research and development. The combination of its unique structural features and functional groups positions it as a cornerstone molecule for future generations of biologically active agents.

In conclusion, 2-Amino-3-(aminomethyl)-5-bromo-4-(trifluoromethoxy)pyridine (CAS No. 1804582-62-4) represents a promising compound with broad applications in drug discovery and development. Its intricate molecular architecture and diverse functional groups make it an invaluable tool for medicinal chemists seeking to design innovative therapeutics. As research progresses, it is anticipated that this compound will continue to play a pivotal role in advancing our understanding of disease mechanisms and developing effective treatments.